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Compound of Interest

Compound Name: trans-ACPD

Cat. No.: B14787169 Get Quote

Introduction

(±)-trans-ACPD (trans-1-Amino-1,3-cyclopentanedicarboxylic acid) is a selective agonist for

metabotropic glutamate receptors (mGluRs), with activity at both Group I and Group II mGlu

receptors. It is a widely used tool in neuroscience research to investigate the roles of these

receptors in various physiological and pathological processes. Proper preparation of stock

solutions is critical for obtaining reliable and reproducible results in in vitro experiments. These

application notes provide detailed protocols and essential data for the preparation, storage, and

use of trans-ACPD in a laboratory setting.

Compound Data and Properties
A summary of the key physical and chemical properties of (±)-trans-ACPD is provided below.

This information is essential for accurate stock solution preparation.

Table 1: Physicochemical Properties of (±)-trans-ACPD
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Property Value Reference

Molecular Weight 173.17 g/mol [1]

Formula C₇H₁₁NO₄ [1]

Purity ≥95-99% (HPLC) [2]

Appearance
White to off-white crystalline

solid
[2][3]

CAS Number 67684-64-4 [1]

Solubility and Stock Solution Parameters
The choice of solvent is critical and depends on the desired stock concentration and the

experimental buffer compatibility.

Table 2: Solubility Data for (±)-trans-ACPD

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

Water 5 mM ~0.87 mg/mL
Gentle warming is

recommended.[1]

1 eq. NaOH 50 mM 8.66 mg/mL -

DMSO 288.74 mM 50 mg/mL

Ultrasonic agitation

may be needed.[3]

Use newly opened,

anhydrous DMSO.[3]

Table 3: Recommended Storage and Stability of trans-ACPD Stock Solutions
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Condition Form
Storage
Temperature

Stability
Period

Reference

As Received Powder -20°C 3 years [3]

As Received Powder +4°C 2 years [3]

In Solvent Aliquots -80°C 2 years [3]

In Solvent Aliquots -20°C 1 year [3]

Note: To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes before storage.[3]

Biological Activity
trans-ACPD is an agonist at multiple mGluRs. The half-maximal effective concentrations

(EC₅₀) provide a measure of its potency at different receptor subtypes.

Table 4: EC₅₀ Values of (±)-trans-ACPD at various mGlu Receptors

Receptor Subtype EC₅₀ Value (µM) Cell Line Reference

mGluR1 15 CHO cells [2]

mGluR2 2 CHO cells [2]

mGluR3 40 CHO cells [2]

mGluR4 ~800
Baby hamster kidney

cells
[2]

mGluR5 23 CHO cells [2]

mGluR6 82 CHO cells [2]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration (50 mM)
Stock Solution in NaOH
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This protocol is ideal for preparing a concentrated stock that can be diluted into aqueous

experimental buffers.

Materials:

(±)-trans-ACPD powder

1 M NaOH solution

Nuclease-free water

Sterile microcentrifuge tubes

Procedure:

Weighing: Accurately weigh the desired amount of trans-ACPD powder in a sterile

microcentrifuge tube. For example, to make 1 mL of a 50 mM stock, weigh out 8.66 mg.

Calculation: Calculate the volume of 1 eq. NaOH required. For a 50 mM solution (0.05

mol/L), you will add an equimolar amount of NaOH.

Dissolution: Add the calculated volume of 1 M NaOH to the powder. Add nuclease-free water

to reach the final desired volume. For instance, for 1 mL of 50 mM stock, you would add 50

µL of 1 M NaOH and 950 µL of water.

Mixing: Vortex the solution until the powder is completely dissolved.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots. Store at -20°C

for up to 1 year or -80°C for up to 2 years.[3]

Protocol 2: Preparation of an Aqueous (5 mM) Stock
Solution in Water
This protocol is suitable for experiments where the presence of NaOH or organic solvents is

undesirable.

Materials:
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(±)-trans-ACPD powder

Nuclease-free water

Sterile microcentrifuge tubes

Water bath or heat block

Procedure:

Weighing: Weigh the desired amount of trans-ACPD powder. To make 1 mL of a 5 mM

stock, weigh out 0.87 mg.

Dissolution: Add the final volume of nuclease-free water.

Warming: Gently warm the solution (e.g., in a 37°C water bath) and vortex periodically until

the solid is fully dissolved.[1] Avoid overheating.

Sterilization (Optional): If required for your experiment (e.g., long-term cell culture), sterilize

the solution by passing it through a 0.22 µm syringe filter.[3]

Aliquoting and Storage: Dispense into single-use aliquots and store at -20°C or -80°C as

described previously.

Protocol 3: General Protocol for In Vitro Application
This protocol outlines the final dilution and application of trans-ACPD to a typical in vitro

preparation, such as cell culture or brain slices.

Procedure:

Thawing: Rapidly thaw a single-use aliquot of the trans-ACPD stock solution immediately

before use.

Dilution: Serially dilute the stock solution into the pre-warmed experimental buffer (e.g.,

Artificial Cerebrospinal Fluid, ACSF; or cell culture medium) to achieve the final desired

working concentration (e.g., 10-100 µM).
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Application: Replace the existing medium in your cell culture well or perfusion chamber with

the trans-ACPD-containing buffer.

Incubation: Incubate for the desired period as determined by your experimental paradigm.

For example, studies on phosphoinositide hydrolysis or neurotoxicity may involve incubation

periods ranging from minutes to 24 hours.[3][4]

Assay: Proceed with your experimental measurements, such as calcium imaging,

electrophysiological recording, or biochemical assays.

Visualized Workflows and Pathways
trans-ACPD Signaling Pathway (Group I mGluR)
(±)-trans-ACPD activates Group I mGluRs (mGluR1/5), which couple to the Gαq protein. This

initiates a signaling cascade involving Phospholipase C (PLC) and leads to the mobilization of

intracellular calcium, a common endpoint measured in in vitro assays.

Caption: Group I mGluR signaling cascade initiated by trans-ACPD.

Workflow for Stock Solution Preparation
Following a standardized workflow ensures consistency and accuracy in stock solution

preparation.
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Caption: Standardized workflow for preparing trans-ACPD stock solutions.

General Workflow for an In Vitro Experiment
This diagram illustrates the logical flow from a prepared stock solution to final data analysis in a

typical cell-based or tissue slice experiment.
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Caption: General experimental workflow using trans-ACPD in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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